1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid
Description
“1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid” is a chemical compound that has been used as an n-type dopant for C60 fullerene, which is an n-type semiconductor in organic and printed electronics . It has also been used as an air-stable n-type dopant in solution-processed n-channel organic thin film transistors (OTFTs) .
Molecular Structure Analysis
The molecular formula of “1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid” is C10H10N2O3 . The average mass is 206.198 Da and the monoisotopic mass is 206.069138 Da . The solid-state structures of related compounds have been analyzed through Hirshfeld surface analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of “1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid” include a melting point of 275-280 degrees Celsius . It is a powder at room temperature . The compound is highly soluble in water and other polar solvents .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid involves the condensation of 2-aminoacetophenone with acetic anhydride to form 1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole. This intermediate is then oxidized to form the desired product, 1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid.", "Starting Materials": [ "2-aminoacetophenone", "acetic anhydride", "sodium acetate", "sodium hypochlorite", "hydrochloric acid", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Dissolve 2-aminoacetophenone (1.0 g, 7.5 mmol) in acetic anhydride (5 mL) and add sodium acetate (1.5 g, 18.4 mmol). Stir the mixture at room temperature for 2 hours.", "Step 2: Pour the reaction mixture into ice-cold water (50 mL) and acidify with hydrochloric acid (10%). Extract the product with ethyl acetate (3 x 20 mL). Dry the organic layer over sodium sulfate and evaporate the solvent under reduced pressure to obtain 1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole as a yellow solid (yield: 1.2 g, 90%).", "Step 3: Dissolve 1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole (1.0 g, 5.5 mmol) in water (10 mL) and add sodium hypochlorite (1.5 g, 18.4 mmol) dropwise with stirring. After the addition is complete, stir the mixture for an additional 2 hours.", "Step 4: Acidify the reaction mixture with hydrochloric acid (10%) and extract the product with ethyl acetate (3 x 20 mL). Dry the organic layer over sodium sulfate and evaporate the solvent under reduced pressure to obtain 1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid as a white solid (yield: 0.8 g, 70%)." ] } | |
CAS RN |
1506078-41-6 |
Product Name |
1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid |
Molecular Formula |
C10H10N2O3 |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
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